Cas no 99733-14-9 (tert-Butyl (4-guanidinobutyl)carbamate)

Tert-Butyl (4-guanidinobutyl)carbamate is a protected guanidine derivative commonly used in organic synthesis and peptide chemistry. Its key advantages include the tert-butoxycarbonyl (Boc) protecting group, which provides stability under basic conditions and selective deprotection under acidic conditions. The guanidinobutyl moiety enhances solubility and reactivity, making it valuable for modifying biomolecules or constructing complex architectures. This compound is particularly useful in the synthesis of peptidomimetics and enzyme inhibitors due to its ability to mimic arginine side chains. High purity and consistent performance ensure reliable results in research and pharmaceutical applications. Proper handling under inert conditions is recommended to maintain integrity.

tert-Butyl (4-guanidinobutyl)carbamate structure

99733-14-9 structure

Product Name:tert-Butyl (4-guanidinobutyl)carbamate

CAS No:99733-14-9

MF:C₁₀H₂₂N₄O₂

MW:230.307281970978

MDL:MFCD00270733

CID:829992

PubChem ID:11264742

Update Time:2025-06-07

tert-Butyl (4-guanidinobutyl)carbamate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl (4-guanidinobutyl)carbamate
- TERT-BUTYL N-[4-(DIAMINOMETHYLIDENEAMINO)BUTYL]CARBAMATE
- Boc-Agmatine
- KKQFHBWDXFDTQE-UHFFFAOYSA-N
- tert-Butyl(4-guanidinobutyl)carbamate
- DTXSID30460532
- 99733-14-9
- Tert-butyl (4-guanidinobutyl)carbamate, 97%
- MDL： MFCD00270733
- Inchi： 1S/C10H22N4O2/c1-10(2,3)16-9(15)14-7-5-4-6-13-8(11)12/h4-7H2,1-3H3,(H,14,15)(H4,11,12,13)
- InChI Key： KKQFHBWDXFDTQE-UHFFFAOYSA-N
- SMILES： O(C(NCCCC/N=C(\N)/N)=O)C(C)(C)C

Computed Properties

Exact Mass: 230.17427596g/mol
Monoisotopic Mass: 230.17427596g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 9
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 103Å²

tert-Butyl (4-guanidinobutyl)carbamate Pricemore >>

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eNovation Chemicals LLC	D257094-1g	Tert-butyl (4-guanidinobutyl)carbamate	99733-14-9	97%	1g	$487	2024-05-24
eNovation Chemicals LLC	D257094-5g	Tert-butyl (4-guanidinobutyl)carbamate	99733-14-9	97%	5g	$1105	2024-05-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1751040-1g	1,1-Dimethylethyl N-[4-[(aminoiminomethyl)amino]butyl]carbamate	99733-14-9	98%	1g	￥1771.00	2024-04-23
eNovation Chemicals LLC	D257094-1g	Tert-butyl (4-guanidinobutyl)carbamate	99733-14-9	97%	1g	$487	2025-02-22
eNovation Chemicals LLC	D257094-5g	Tert-butyl (4-guanidinobutyl)carbamate	99733-14-9	97%	5g	$1105	2025-02-22
eNovation Chemicals LLC	D257094-1g	Tert-butyl (4-guanidinobutyl)carbamate	99733-14-9	97%	1g	$487	2025-02-24
eNovation Chemicals LLC	D257094-5g	Tert-butyl (4-guanidinobutyl)carbamate	99733-14-9	97%	5g	$1105	2025-02-24